Farnesol Farnesol Farnesol is a colorless liquid with a delicate floral odor. (NTP, 1992)
(2-trans,6-cis)-farnesol is the (2E,6Z)-stereoisomer of farnesol.
A colorless liquid extracted from oils of plants such as citronella, neroli, cyclamen, and tuberose. It is an intermediate step in the biological synthesis of cholesterol from mevalonic acid in vertebrates. It has a delicate odor and is used in perfumery. (From McGraw-Hill Dictionary of Scientific and Technical Terms, 5th ed)
(E,Z)-farnesol is a natural product found in Humulus lupulus, Cymbopogon martinii, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 4602-84-0
VCID: VC0527763
InChI: InChI=1S/C15H26O/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-16/h7,9,11,16H,5-6,8,10,12H2,1-4H3/b14-9-,15-11+
SMILES: CC(=CCCC(=CCCC(=CCO)C)C)C
Molecular Formula: C15H26O
Molecular Weight: 222.37 g/mol

Farnesol

CAS No.: 4602-84-0

Cat. No.: VC0527763

Molecular Formula: C15H26O

Molecular Weight: 222.37 g/mol

Purity: >95% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Farnesol - 4602-84-0

Specification

Description Farnesol is a colorless liquid with a delicate floral odor. (NTP, 1992)
(2-trans,6-cis)-farnesol is the (2E,6Z)-stereoisomer of farnesol.
A colorless liquid extracted from oils of plants such as citronella, neroli, cyclamen, and tuberose. It is an intermediate step in the biological synthesis of cholesterol from mevalonic acid in vertebrates. It has a delicate odor and is used in perfumery. (From McGraw-Hill Dictionary of Scientific and Technical Terms, 5th ed)
(E,Z)-farnesol is a natural product found in Humulus lupulus, Cymbopogon martinii, and other organisms with data available.
CAS No. 4602-84-0
Molecular Formula C15H26O
Molecular Weight 222.37 g/mol
IUPAC Name (2E,6Z)-3,7,11-trimethyldodeca-2,6,10-trien-1-ol
Standard InChI InChI=1S/C15H26O/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-16/h7,9,11,16H,5-6,8,10,12H2,1-4H3/b14-9-,15-11+
Standard InChI Key CRDAMVZIKSXKFV-GNESMGCMSA-N
Isomeric SMILES CC(=CCC/C(=C\CC/C(=C/CO)/C)/C)C
SMILES CC(=CCCC(=CCCC(=CCO)C)C)C
Canonical SMILES CC(=CCCC(=CCCC(=CCO)C)C)C
Appearance Oily liquid
Boiling Point 230 to 235 °F at 760 mmHg (NTP, 1992)
110-113 °C
BP: 145-146 °C at 3 mm Hg
Colorform Colorless liquid
Slightly yellow liquid
Melting Point < 25 °C

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